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Compound of Interest

Compound Name:
2-Methylthio-4-

(tributylstannyl)pyrimidine

Cat. No.: B040798 Get Quote

This technical guide provides a comprehensive overview of the properties, synthesis, and

reactivity of 2-Methylthio-4-(tributylstannyl)pyrimidine, a key reagent in synthetic organic

chemistry. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical synthesis.

Core Properties
2-Methylthio-4-(tributylstannyl)pyrimidine is an organotin compound featuring a pyrimidine

scaffold. Its primary utility lies in its role as a versatile building block in palladium-catalyzed

cross-coupling reactions, most notably the Stille reaction.

Physicochemical Data
A summary of the key quantitative data for 2-Methylthio-4-(tributylstannyl)pyrimidine is

presented in Table 1.
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Property Value Reference

CAS Number 123061-49-4 [1][2][3]

Molecular Formula C₁₇H₃₂N₂SSn [3][4]

Molecular Weight 415.22 g/mol [4]

Boiling Point 112 °C at 0.01 Torr (Predicted) [4]

Storage Temperature 2-8°C [4]

pKa (Predicted) 0.31 ± 0.31 [4]

Safety Information
This compound is classified as hazardous. The relevant hazard codes indicate that it is toxic if

swallowed, harmful in contact with skin, causes skin and eye irritation, and is very toxic to

aquatic life with long-lasting effects.[4] Appropriate safety precautions, including the use of

personal protective equipment, should be taken when handling this reagent.

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-Methylthio-4-
(tributylstannyl)pyrimidine is not readily available in the public domain, a plausible synthetic

route can be inferred from established organometallic chemistry principles. The most likely

method involves the reaction of a suitable 4-halo-2-methylthiopyrimidine with a tributyltin

nucleophile.

Postulated Synthesis Workflow
The synthesis would likely proceed via a nucleophilic substitution or a metal-catalyzed reaction

where the tributylstannyl group is introduced at the 4-position of the pyrimidine ring. A

generalized workflow for this process is depicted below.
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A postulated workflow for the synthesis of 2-Methylthio-4-(tributylstannyl)pyrimidine.

Reactivity in Stille Cross-Coupling Reactions
2-Methylthio-4-(tributylstannyl)pyrimidine is primarily utilized as an organostannane partner

in Stille cross-coupling reactions. This powerful carbon-carbon bond-forming reaction allows for

the coupling of the pyrimidine moiety to a variety of organic electrophiles, such as aryl,

heteroaryl, vinyl, or acyl halides and triflates.

A general procedure for the Stille coupling of 2-Methylthio-4-(tributylstannyl)pyrimidine with

an aryl halide is as follows:
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To a solution of the aryl halide (1.0 equivalent) in a suitable anhydrous solvent (e.g., toluene,

dioxane, or DMF) is added 2-Methylthio-4-(tributylstannyl)pyrimidine (1.0-1.2

equivalents).

A palladium catalyst, such as Pd(PPh₃)₄ (0.01-0.05 equivalents), is added to the mixture.

In some cases, a copper(I) co-catalyst (e.g., CuI) and/or a ligand (e.g., triphenylarsine) may

be added to enhance the reaction rate and yield.

The reaction mixture is degassed and then heated under an inert atmosphere (e.g., argon or

nitrogen) at a temperature ranging from 80 to 120 °C until the starting materials are

consumed (monitored by TLC or GC-MS).

Upon completion, the reaction is cooled to room temperature, and the solvent is removed

under reduced pressure.

The residue is then purified, typically by flash column chromatography on silica gel, to afford

the desired coupled product.

The catalytic cycle of the Stille reaction involves three key steps: oxidative addition,

transmetalation, and reductive elimination.
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The catalytic cycle of the Stille cross-coupling reaction.

Spectroscopic Data
Detailed, publicly available spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS) for 2-
Methylthio-4-(tributylstannyl)pyrimidine are limited. However, based on the known spectral

properties of related pyrimidine derivatives and organotin compounds, the following

characteristics can be anticipated.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The spectrum would be expected to show characteristic signals for the pyrimidine

ring protons, the methylthio group protons (a singlet around 2.5 ppm), and multiple

overlapping signals for the protons of the three butyl groups attached to the tin atom (in the

range of 0.8-1.6 ppm).
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¹³C NMR: The carbon spectrum would display signals for the pyrimidine ring carbons, the

methylthio carbon, and the distinct carbons of the tributylstannyl group.

Infrared (IR) Spectroscopy
The IR spectrum would likely exhibit characteristic absorption bands for C-H stretching and

bending vibrations of the alkyl and aromatic groups, C=N and C=C stretching vibrations of the

pyrimidine ring, and C-S stretching vibrations.

Mass Spectrometry (MS)
The mass spectrum would be expected to show the molecular ion peak (M⁺) corresponding to

the molecular weight of the compound, along with fragmentation patterns characteristic of the

loss of butyl groups and other fragments from the pyrimidine moiety. The presence of tin would

be evident from its characteristic isotopic pattern.

Biological Activity
There is no publicly available information to suggest that 2-Methylthio-4-
(tributylstannyl)pyrimidine has any specific biological activity or is involved in any signaling

pathways. Its primary application is as a chemical reagent in organic synthesis. The toxicity

associated with organotin compounds necessitates careful handling to avoid exposure.

Conclusion
2-Methylthio-4-(tributylstannyl)pyrimidine is a valuable synthetic intermediate, particularly

for the construction of more complex molecules containing a 2-methylthiopyrimidine core via

the Stille cross-coupling reaction. While detailed experimental and spectroscopic data are not

widely published, its properties and reactivity can be reliably inferred from the extensive

literature on related organostannanes and pyrimidine chemistry. Researchers utilizing this

compound should adhere to strict safety protocols due to the inherent toxicity of organotin

reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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